Cas no 1005-05-6 (Piperidine, 1-(mercaptoacetyl)-)

• Product name: Piperidine, 1-(mercaptoacetyl)-
• CAS No: 1005-05-6
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 1125989
• PubChem ID: 15730055

Piperidine, 1-(mercaptoacetyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(mercaptoacetyl)-
• 1-piperidin-1-yl-2-sulfanylethanone
• 2-Mercapto-1-(piperidin-1-yl)ethan-1-one
• Ethanone, 2-mercapto-1-(1-piperidinyl)-
• AKOS014967553
• 1005-05-6
• SCHEMBL4603153
• DTXSID80577563
• 1-(Piperidin-1-yl)-2-sulfanylethan-1-one

• Inchi： InChI=1S/C7H13NOS/c9-7(6-10)8-4-2-1-3-5-8/h10H,1-6H2
• InChI Key： GVEPWYLNBKUPDJ-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)C(=O)CS

Computed Properties

• Exact Mass: 159.07189
• Monoisotopic Mass: 159.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 0.86660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines